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Compound of Interest

Compound Name: Chrome Orange

CAS No.: 85188-12-1

Cat. No.: B12721388

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Chrome Orange, a historically significant

inorganic pigment. It covers the pigment's chemical properties, synthesis methodologies from

the 19th century, and its degradation pathways. The information is intended for a scientific

audience, with a focus on quantitative data and reproducible experimental procedures.

Introduction
Chrome Orange, a basic lead(II) chromate, was a significant addition to the artist's palette

following its synthesis in 1809.[1][2] It belongs to a family of lead chromate pigments that

offered vibrant, opaque colors, ranging from pale yellow to deep red. The discovery of the

element chromium in 1797 by French chemist Louis Nicolas Vauquelin paved the way for the

development of these pigments.[3][4][5] Vauquelin's work, published in 1809, detailed the

preparation of lead chromates, which quickly gained popularity among artists, including the

Impressionists.[2][5] However, due to the high toxicity of lead and hexavalent chromium, and

the pigment's tendency to darken over time, its production has ceased, and it is now

considered obsolete.[2]
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Physicochemical Properties
Chrome Orange is characterized by its excellent hiding power and vibrant color, which can

range from a light orange to a deeper, reddish-orange.[2] The specific hue is largely dependent

on the particle size and the ratio of lead oxide to lead chromate in its composition.[6] Deeper

shades are associated with more rectangular crystalline particles, while lighter, yellower shades

have finer particles.[7]

Table 1: Quantitative Properties of Chrome Orange Pigment

Property Value Source(s)

Chemical Formula Pb₂CrO₅ or PbO·PbCrO₄ [3][6]

C.I. Name Pigment Orange 21 (PO 21) [3]

C.I. Number 77601 [3]

Density 6.3 - 6.7 g/mL [6]

Melting Point 844 °C [6][8]

Mohs Hardness 2.5 [6]

Refractive Index α = 2.42, β = 2.7, γ = 2.7 [6][7]

Crystal System Monoclinic [7]

Solubility
Insoluble in water; Soluble in

strong acids and alkalis.
[6][8]

Lightfastness

Generally poor; can darken

with age. Some formulations

rated 5-6.

[3][7][8]

Heat Resistance ~150 °C [8]

Historical Synthesis Protocols
The synthesis of Chrome Orange historically involved the chemical manipulation of lead

chromate (Chrome Yellow). The key principle is the treatment of the neutral lead chromate with
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a strong alkali, which introduces lead oxide into the structure, shifting the color from yellow to

orange.[3] The pH of the reaction is a critical control parameter.[1]

Key Reagents
Lead(II) salt (e.g., Lead(II) acetate or Lead(II) nitrate)

Chromate source (e.g., Potassium chromate or Potassium dichromate)

Alkali (e.g., Sodium hydroxide or Potassium hydroxide)

Experimental Protocol: Alkaline Treatment of Lead
Chromate
This protocol is based on common historical methods for converting Chrome Yellow to Chrome
Orange.[6][9][10]

Objective: To synthesize Chrome Orange by treating a pre-formed Lead(II) Chromate

precipitate with a hot alkaline solution.

Materials:

Lead(II) Chromate (PbCrO₄), finely powdered

Sodium Hydroxide (NaOH), solid pellets or concentrated solution

Deionized water

Beakers

Stirring rod

Heat source (hot plate)

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:
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Prepare a Slurry: Create a slurry of finely powdered Lead(II) Chromate in a beaker with a

minimal amount of deionized water. The slurry should be thin enough to be stirred rapidly.

Heating: Gently heat the slurry to boiling while stirring continuously.

Alkaline Addition: Once the slurry is boiling, carefully add a strong alkali, such as solid

sodium hydroxide, to the mixture. The amount of NaOH should be approximately equal in

volume to the amount of PbCrO₄ used. Caution: The reaction can be vigorous. Add the alkali

slowly in small portions.

Color Change: A distinct color change from yellow to orange should be observed almost

immediately upon the addition of the alkali. Continue stirring for several minutes to ensure

the reaction is complete.

Quenching: Decant the hot mixture into a larger volume of cold deionized water to stop the

reaction.

Filtration and Washing: Filter the resulting orange precipitate using a Büchner funnel. Wash

the pigment liberally with cold deionized water to remove any unreacted alkali and soluble

salts.

Drying: Dry the filtered pigment in an oven at a low temperature (e.g., 80-100 °C) until all

moisture is removed.

Grinding: Once dry, the pigment can be gently ground to achieve a fine, uniform powder. The

orange coloration often becomes more apparent after grinding.[9]

Chemical Pathways and Relationships
The production and degradation of Chrome Orange are governed by specific chemical

transformations. The relationships between the various lead chromate pigments and the

pathway of the pigment's eventual degradation are visualized below.

Synthesis and Pigment Relationships
The color of lead chromate pigments is determined by their chemical composition and crystal

structure. Chrome Yellow (PbCrO₄) is the precursor to Chrome Orange. The addition of an
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alkali introduces lead oxide, forming basic lead chromate (Pb₂CrO₅). Further variations, such

as co-precipitation with lead sulfate (PbSO₄), were used to create paler yellow hues.[11]

Lead(II) Salt
(e.g., Pb(NO₃)₂)

Chrome Yellow
(PbCrO₄)

Precipitation

Pale/Lemon Yellow
(PbCr₁₋ₓSₓO₄)

Co-precipitation

Chromate Solution
(e.g., K₂CrO₄)

Strong Alkali
(e.g., NaOH)

Chrome Orange
(Pb₂CrO₅)

Sulfate Solution
(e.g., Na₂SO₄)

+ Alkali (pH ↑)
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Caption: Relationship between different lead chromate pigments.

Experimental Workflow for Historical Synthesis
The following diagram outlines the key steps in the historical laboratory synthesis of Chrome
Orange from its chemical precursors.
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Start: Prepare Reagents
(Lead Salt, Chromate Salt, Alkali)

Step 1: Precipitate
Chrome Yellow (PbCrO₄)

Step 2: Create Slurry
of PbCrO₄ in Water

Step 3: Heat Slurry
to Boiling

Step 4: Add Strong Alkali
(e.g., NaOH)

Step 5: Filter and Wash
Orange Precipitate

Step 6: Dry and Grind
the Pigment

End Product:
Chrome Orange (Pb₂CrO₅)
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Caption: Experimental workflow for Chrome Orange synthesis.
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Chemical Degradation Pathway
The primary degradation pathway for Chrome Orange, and its yellow counterparts, is the

reduction of hexavalent chromium (Cr(VI)) to trivalent chromium (Cr(III)). This process is often

photo-induced and leads to a noticeable darkening of the pigment, as the brilliant orange is

replaced by the dull green of chromium(III) oxide. The presence of sulfur compounds in the

atmosphere can also contribute to darkening by forming black lead sulfide.

Chrome Orange
(Pb₂CrO₅)

Cr Oxidation State: +6

Degradation Product
(e.g., Cr₂O₃)

Cr Oxidation State: +3

Reduction of Cr(VI) → Cr(III)

Lead Sulfide (PbS)
(Black)

Darkening Reaction

Light (UV/Visible)

Photo-reduction

Sulfur Compounds
(e.g., H₂S, SO₂)
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Caption: Degradation pathway of Chrome Orange pigment.

Safety and Handling
All lead chromate pigments are highly toxic and carcinogenic.[6] They contain both lead, a

potent neurotoxin, and hexavalent chromium, a known carcinogen. Historical sources often

lack the safety warnings common today, but modern researchers must handle these materials

with extreme caution. This includes using appropriate personal protective equipment (PPE)

such as gloves, safety goggles, and respiratory protection to avoid inhalation of the dry powder

pigment.[7][9] All synthesis and handling should be performed in a well-ventilated fume hood.

Disposal must follow hazardous waste regulations for heavy metals.[9]
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Conclusion
Chrome Orange represents a fascinating chapter in the history of synthetic pigments. Its

brilliant color and opacity made it a valuable tool for 19th-century artists, but its inherent

instability and high toxicity have led to its replacement by more stable and safer modern

pigments. The study of its historical synthesis methods and degradation pathways provides

valuable insights for art conservation, materials science, and the study of environmental

toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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